Cas no 2027971-82-8 (tert-butyl 3-butanoyl-3-methyl-azetidine-1-carboxylate)

• Product Name: tert-butyl 3-butanoyl-3-methyl-azetidine-1-carboxylate
• CAS No: 2027971-82-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5294060
• Update Time: 2026-03-10

tert-butyl 3-butanoyl-3-methyl-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-methyl-3-(1-oxobutyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-butanoyl-3-methyl-azetidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-6-7-10(15)13(5)8-14(9-13)11(16)17-12(2,3)4/h6-9H2,1-5H3
• InChI Key： RFJDYPODGQWOKC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)(C(=O)CCC)C1

Additional information on tert-butyl 3-butanoyl-3-methyl-azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-butanoyl-3-methyl-azetidine-1-carboxylate (CAS No. 2027971-82-8)

tert-butyl 3-butanoyl-3-methyl-azetidine-1-carboxylate (CAS No. 2027971-82-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique azetidine ring structure and tert-butyl ester moiety, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula and structural features make it a valuable building block for drug discovery and development, particularly in the design of bioactive molecules and small-molecule inhibitors.

The growing interest in tert-butyl 3-butanoyl-3-methyl-azetidine-1-carboxylate is driven by its potential applications in medicinal chemistry and material science. Researchers are increasingly exploring its role in the development of targeted therapies, especially in areas such as cancer treatment and neurological disorders. The compound's azetidine core is known for its conformational rigidity, which can enhance the binding affinity of drug candidates to their biological targets. This property aligns with the current trend in drug design, where rigid scaffolds are preferred to improve pharmacokinetic profiles.

In addition to its pharmaceutical applications, tert-butyl 3-butanoyl-3-methyl-azetidine-1-carboxylate is also being investigated for its utility in agrochemical formulations. The compound's structural features, such as the butanoyl side chain, contribute to its potential as a precursor for pesticides and herbicides. This aligns with the increasing demand for sustainable agriculture solutions, where novel chemical entities are needed to address challenges like pest resistance and environmental impact.

The synthesis of tert-butyl 3-butanoyl-3-methyl-azetidine-1-carboxylate typically involves multi-step organic reactions, including N-protection, alkylation, and esterification. These processes are optimized to achieve high yields and purity, which are critical for its use in high-value applications. Recent advancements in green chemistry have also influenced the production methods, with a focus on reducing waste generation and improving atom economy. These developments resonate with the broader industry shift toward sustainable synthesis practices.

From a commercial perspective, tert-butyl 3-butanoyl-3-methyl-azetidine-1-carboxylate is available through specialized chemical suppliers and custom synthesis providers. Its market demand is driven by the expanding pharmaceutical and agrochemical sectors, particularly in regions with robust R&D infrastructure. Companies engaged in the production of this compound often highlight its high purity and consistent quality, which are essential for regulatory compliance and end-user satisfaction.

Looking ahead, the future of tert-butyl 3-butanoyl-3-methyl-azetidine-1-carboxylate appears promising, with ongoing research exploring its potential in new therapeutic areas and industrial applications. As the scientific community continues to uncover its full potential, this compound is likely to remain a focal point in the chemical innovation landscape. Its versatility and relevance to cutting-edge research ensure that it will stay at the forefront of scientific advancements for years to come.